N'-(2,3-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide

• IUPAC Name: N-[(E)-(2,3-dichlorophenyl)methylideneamino]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C16H12Cl2N2O3/c17-11-5-3-4-10(15(11)18)8-19-20-16(21)14-9-22-12-6-1-2-7-13(12)23-14/h1-8,14H,9H2,(H,20,21)/b19-8+
• InChI Key: KSPGRMGECXOKPG-UFWORHAWSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)C(=O)NN=CC3=C(C(=CC=C3)Cl)Cl
• Isomeric SMILES: C1C(OC2=CC=CC=C2O1)C(=O)N/N=C/C3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C16H12Cl2N2O3
• Molecular Weight: 351.2 g/mol

Description

N-(2,3-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide, also known as DCBH, is a chemical compound that has been widely studied for its potential applications in scientific research. DCBH is a derivative of benzodioxine and is commonly used as a reagent in various biochemical and physiological experiments.

Mechanism of Action

The mechanism of action of N'-(2,3-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide is not fully understood. However, it is believed to act as a nucleophilic catalyst, promoting the formation of various chemical bonds. N'-(2,3-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has also been shown to be an effective inhibitor of various enzymes, including acetylcholinesterase and butyrylcholinesterase.
Biochemical and Physiological Effects:
N'-(2,3-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which are enzymes that play a key role in the transmission of nerve impulses. N'-(2,3-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has also been shown to have antioxidant properties, which may make it useful in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-(2,3-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide in lab experiments is its high reactivity and selectivity. It is also relatively easy to synthesize and is readily available. However, one of the main limitations of using N'-(2,3-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are a number of future directions for research on N'-(2,3-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide. One area of interest is the development of new synthetic methods for N'-(2,3-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide and its derivatives. Another area of interest is the development of new applications for N'-(2,3-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide in the field of medicinal chemistry. Additionally, further research is needed to fully understand the mechanism of action of N'-(2,3-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide and its potential role in the treatment of various diseases.

Synthesis Methods

The synthesis of N'-(2,3-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide involves the reaction of 2,3-dichlorobenzaldehyde with 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide in the presence of a suitable catalyst. The reaction is typically carried out under reflux conditions and yields N'-(2,3-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide as a white crystalline solid.

Scientific Research Applications

N'-(2,3-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been extensively used in scientific research for a variety of applications. It is commonly used as a reagent in the synthesis of various compounds, including pharmaceuticals and agrochemicals. N'-(2,3-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has also been used as a catalyst in various organic reactions, such as the synthesis of amides and esters.